Cas no 2361792-79-0 (tert-butyl 3-2-(N-ethylprop-2-enamido)acetamidopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(N-ethylprop-2-enamido)acetamidopyrrolidine-1-carboxylate
• CAS No: 2361792-79-0
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• CID: 5414823
• PubChem ID: 145908920
• Update Time: 2025-08-03

tert-butyl 3-2-(N-ethylprop-2-enamido)acetamidopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[2-(N-ethylprop-2-enamido)acetamido]pyrrolidine-1-carboxylate
• 2361792-79-0
• EN300-26576999
• Tert-butyl 3-[[2-[ethyl(prop-2-enoyl)amino]acetyl]amino]pyrrolidine-1-carboxylate
• Z2892280111
• 1,1-Dimethylethyl 3-[[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]-1-pyrrolidinecarboxylate
• tert-butyl 3-2-(N-ethylprop-2-enamido)acetamidopyrrolidine-1-carboxylate

• Inchi： 1S/C16H27N3O4/c1-6-14(21)18(7-2)11-13(20)17-12-8-9-19(10-12)15(22)23-16(3,4)5/h6,12H,1,7-11H2,2-5H3,(H,17,20)
• InChI Key： XKKAEDGURBMDAB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC(CN(CC)C(=O)C=C)=O)C1

Computed Properties

• Exact Mass: 325.20015635g/mol
• Monoisotopic Mass: 325.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.4±50.0 °C(Predicted)
• pka: 14.37±0.20(Predicted)

Additional information on tert-butyl 3-2-(N-ethylprop-2-enamido)acetamidopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-(N-ethylprop-2-enamido)acetamido)pyrrolidine-1-carboxylate (CAS No. 2361792-79-0)

The compound tert-butyl 3-(2-(N-ethylprop-2-enamido)acetamido)pyrrolidine-1-carboxylate (CAS No. 2361792-79-0) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrrolidine core protected by a tert-butyloxycarbonyl (Boc) group and an N-ethylprop-2-enamido side chain, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its versatility in modifying bioactive molecules and its role in developing novel therapeutics.

In recent years, the demand for custom synthetic intermediates like tert-butyl 3-(2-(N-ethylprop-2-enamido)acetamido)pyrrolidine-1-carboxylate has surged, driven by advancements in proteomics and targeted drug delivery systems. This compound's unique amide and carbamate functionalities allow for selective conjugation, making it a hotspot in bioconjugation chemistry. Its CAS No. 2361792-79-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and biopharmaceutical innovation.

One of the key applications of this compound lies in its role as a building block for peptidomimetics, which are critical in designing enzyme inhibitors and receptor modulators. The Boc-protected pyrrolidine moiety enhances stability during synthetic processes, while the N-ethylprop-2-enamido group offers reactivity for further functionalization. Such features align with current trends in precision medicine, where researchers seek tailored molecules to address complex diseases like cancer and neurodegenerative disorders.

From an industrial perspective, tert-butyl 3-(2-(N-ethylprop-2-enamido)acetamido)pyrrolidine-1-carboxylate is synthesized under stringent conditions to ensure high purity and yield. Its structural complexity necessitates advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization. Laboratories focusing on high-throughput screening often prioritize this compound due to its compatibility with automated synthesis platforms, a trend driven by the rise of AI-assisted drug discovery.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its integrity. The compound's stability under inert atmospheres and its solubility profile in organic solvents like DMF and DMSO are frequently discussed in technical forums, highlighting its practicality in lab settings.

Looking ahead, tert-butyl 3-(2-(N-ethylprop-2-enamido)acetamido)pyrrolidine-1-carboxylate is poised to play a pivotal role in emerging fields like degron-based therapeutics and PROTAC technology. These cutting-edge approaches, which aim to degrade disease-causing proteins selectively, rely heavily on modular compounds like this one. As the scientific community continues to explore its potential, CAS No. 2361792-79-0 will likely remain a focal point in innovative drug development pipelines worldwide.